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Compound of Interest

Compound Name: GSK2593074A

Cat. No.: B3002131 Get Quote

Application Notes and Protocols for
GSK2593074A
Introduction
GSK2593074A, also known as GSK'074, is a potent and selective dual inhibitor of Receptor-

Interacting Protein Kinase 1 (RIPK1) and RIPK3.[1][2][3] These kinases are key mediators of

necroptosis, a form of programmed necrotic cell death implicated in various inflammatory

diseases.[4][5] GSK2593074A directly binds to RIPK1 and RIPK3 with high affinity,

demonstrating Kd values of 130 nM and 12 nM, respectively.[2] Its ability to inhibit necroptosis

makes it a valuable tool for research into conditions such as abdominal aortic aneurysms.[4][5]

Proper preparation and storage of GSK2593074A stock solutions are critical for maintaining its

stability and ensuring reproducible experimental results. These notes provide detailed protocols

for the preparation and storage of GSK2593074A for both in vitro and in vivo applications.

Physicochemical and Solubility Data
Quantitative data for GSK2593074A is summarized below. It is crucial to use this information

for accurate preparation of stock and working solutions.

Table 1: Physicochemical Properties of GSK2593074A
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Property Value Reference

Molecular Weight 465.57 g/mol [6]

Molecular Formula C₂₇H₂₃N₅OS [1][2][6]

CAS Number 1337531-06-2 [1][2][6]

Appearance Light yellow to khaki solid [1][7]

Table 2: Solubility of GSK2593074A

Solvent /
Formulation

Concentration Molarity Notes Reference

DMSO 41.67 mg/mL 89.50 mM

Use of newly

opened DMSO

and

ultrasonication is

recommended

for complete

dissolution.[1][6]

[7]

[1][6]

In Vivo

Formulation 1
≥ 2.08 mg/mL 4.47 mM

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline.[1]

[1]

In Vivo

Formulation 2
≥ 2.5 mg/mL 10.85 mM

10% DMSO,

90% (20% SBE-

β-CD in Saline).

[8]

In Vivo

Formulation 3
≥ 2.5 mg/mL 10.85 mM

10% DMSO,

90% Corn Oil.
[8]

Storage and Stability
Proper storage is essential to prevent degradation of the compound in both its solid and

dissolved forms. It is highly recommended to aliquot stock solutions to prevent repeated freeze-
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thaw cycles.[1][6][7][8]

Table 3: Storage Conditions and Stability

Form
Storage
Temperature

Stability Period Reference

Powder -20°C 3 years [1][6][7]

4°C 2 years [1][7]

In Solvent (Stock

Solution)
-80°C 2 years [1][7][8]

-20°C 1 year [1][7][8]

Signaling Pathway of GSK2593074A Inhibition
GSK2593074A acts by inhibiting the kinase activity of RIPK1 and RIPK3, which are central

components of the necroptosis pathway. This pathway is typically activated by stimuli such as

TNF-α.
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Necroptosis Pathway Inhibitor Action
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(e.g., TNF-α)

RIPK1

Activates
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Stock Solution Preparation

Storage

Experimental Use

1. Weigh GSK2593074A
Powder

2. Add Anhydrous
DMSO

3. Vortex & Sonicate
for Dissolution

4. Aliquot into
Single-Use Tubes

5. Store at -20°C or -80°C

In Vitro Dilution
(e.g., cell media)

In Vivo Formulation Prep
(Freshly Prepared)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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